Cas no 180462-82-2 (tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate)

Tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate is a specialized hydrazine derivative used in organic synthesis and pharmaceutical research. Its key advantages include the presence of a Boc (tert-butoxycarbonyl) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The trifluoromethylbenzyl moiety contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. This reagent is particularly useful in the synthesis of hydrazide-based intermediates, offering controlled reactivity for constructing heterocycles or peptidomimetics. Its well-defined structure ensures reproducibility in multi-step synthetic routes, while its compatibility with standard coupling reagents broadens its utility in medicinal chemistry applications.

tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate structure

180462-82-2 structure

Product Name:tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate

CAS No:180462-82-2

MF:C₁₃H₁₇F₃N₂O₂

MW:290.281493902206

CID:3165581

PubChem ID:10708606

Update Time:2025-08-05

tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-propanyl 2-[4-(trifluoromethyl)benzyl]hydrazinecarboxy late
- tert-butyl 2-[4-(trifluoromethyl)benzyl]hydrazinecarboxylate
- MFCD24466774
- F94894
- AKOS016000098
- SB86579
- hydrazinecarboxylic acid, 2-[[4-(trifluoromethyl)phenyl]methyl]-, 1,1-dimethylethyl ester
- Tert-butyl N-[[4-(trifluoromethyl)phenyl]methylamino]carbamate
- 180462-82-2
- ALBB-026995
- tert-butyl2-[4-(trifluoromethyl)benzyl]hydrazinecarboxylate
- N'-{[4-(trifluoromethyl)phenyl]methyl}(tert-butoxy)carbohydrazide
- N'-(4-Trifluoromethyl-benzyl)-hydrazinecarboxylic acid tert-butyl ester
- LS-09220
- SCHEMBL7978684
- YFDVSGHXEUIXLF-UHFFFAOYSA-N
- tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate
- MDL： MFCD24466774
- Inchi： 1S/C13H17F3N2O2/c1-12(2,3)20-11(19)18-17-8-9-4-6-10(7-5-9)13(14,15)16/h4-7,17H,8H2,1-3H3,(H,18,19)
- InChI Key： YFDVSGHXEUIXLF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)CNNC(=O)OC(C)(C)C)(F)F

Computed Properties

Exact Mass: 290.12421228Da
Monoisotopic Mass: 290.12421228Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 50.4Å²

tert-Butyl 2-4-(trifluoromethyl)benzylhydrazinecarboxylate Pricemore >>

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TRC	T134120-250mg	tert-Butyl 2-[4-(trifluoromethyl)benzyl]hydrazinecarboxylate	180462-82-2		250mg	$ 275.00	2022-06-03
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